Cas no 2137134-93-9 (rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis)

Technical Introduction: rac-(1s,3s)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid (cis) is a protected amino acid derivative featuring a cyclobutane backbone with a cis-configured stereochemistry. The 9-fluorenylmethoxycarbonyl (Fmoc) group provides orthogonal protection for the secondary amine, enabling selective deprotection under mild basic conditions, which is advantageous in peptide synthesis. The rigid cyclobutane structure may confer conformational constraints, useful in designing peptidomimetics or bioactive compounds. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based strategies. Its well-defined stereochemistry and functional group reactivity make it a versatile intermediate for medicinal chemistry and structural studies.
rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis structure
2137134-93-9 structure
Product Name:rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis
CAS No:2137134-93-9
MF:
MW:
CID:4639683
Update Time:2025-11-06

rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

    • (1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
    • rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis

rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-657454-0.05g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
0.05g
$336.0 2023-07-11
Enamine
EN300-657454-0.1g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
0.1g
$499.0 2023-07-11
Enamine
EN300-657454-0.25g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
0.25g
$714.0 2023-07-11
Enamine
EN300-657454-0.5g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
0.5g
$1125.0 2023-07-11
Enamine
EN300-657454-1.0g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
1.0g
$1442.0 2023-07-11
Enamine
EN300-657454-2.5g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
2.5g
$2828.0 2023-07-11
Enamine
EN300-657454-5.0g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
5.0g
$4184.0 2023-07-11
Enamine
EN300-657454-10.0g
(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid
2137134-93-9 95%
10.0g
$6205.0 2023-07-11
Aaron
AR01EL9A-50mg
rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis
2137134-93-9 95%
50mg
$487.00 2025-02-10
Aaron
AR01EL9A-100mg
rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis
2137134-93-9 95%
100mg
$712.00 2025-02-10

rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis Related Literature

Additional information on rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis

Research Brief on rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis (CAS: 2137134-93-9)

In recent years, the compound rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis (CAS: 2137134-93-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutane core and Fmoc-protected amine functionality, serves as a versatile building block in peptide synthesis and drug discovery. Its unique structural features make it particularly valuable for the development of novel therapeutics targeting protein-protein interactions and enzyme modulation.

Recent studies have focused on the synthetic accessibility and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of constrained peptidomimetics, highlighting its role in improving metabolic stability and bioavailability of peptide-based drugs. The researchers employed solid-phase peptide synthesis (SPPS) techniques, utilizing the Fmoc-protecting group for selective deprotection during chain elongation. The cyclobutane ring was shown to impart significant conformational restraint, enhancing binding affinity to target proteins.

Another significant advancement was reported in ACS Chemical Biology, where this compound was incorporated into the design of selective kinase inhibitors. The study revealed that the steric constraints imposed by the cyclobutane scaffold contributed to improved selectivity profiles, reducing off-target effects commonly observed with flat, aromatic scaffolds. Molecular dynamics simulations supported these findings, showing stable binding modes in the ATP-binding pockets of target kinases.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has developed more efficient routes to this building block. The new protocol reduces the number of synthetic steps from previously reported methods while maintaining high enantiomeric purity. This advancement is particularly important for scaling up production, addressing one of the key challenges in transitioning from research to clinical applications.

In the context of drug delivery, a 2023 study in Bioconjugate Chemistry explored the use of this compound as a linker in antibody-drug conjugates (ADCs). The cyclobutane ring was found to provide optimal stability in circulation while allowing efficient release of the payload upon internalization, demonstrating the compound's potential in targeted cancer therapies. This application leverages both the structural rigidity and the carboxylic acid functionality for conjugation chemistry.

Looking forward, the unique properties of rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid, cis position it as a valuable tool in medicinal chemistry. Its applications span from peptide therapeutics to small molecule drugs and bioconjugates, with ongoing research exploring its potential in addressing challenging targets such as protein-protein interactions and allosteric modulation. As synthetic methods continue to improve and our understanding of its conformational effects deepens, this compound is likely to play an increasingly important role in drug discovery pipelines.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司